(3-Methylcyclohexyl)methanesulfonamide

• Molecular Formula: C8H17NO2S
• Molecular Weight: 191.29 g/mol
• SMILES: CC1CCCC(C1)CS(=O)(=O)N
• InChI: InChI=1S/C8H17NO2S/c1-7-3-2-4-8(5-7)6-12(9,10)11/h7-8H,2-6H2,1H3,(H2,9,10,11)
• InChIKey: MVXMSQRURCZOTI-UHFFFAOYSA-N

(3-Methylcyclohexyl)methanesulfonamide: Key Intermediate for Kinase-Targeted Chemistry

(3-Methylcyclohexyl)methanesulfonamide (CAS 1484133-29-0) is a cycloaliphatic primary sulfonamide featuring a 3-methyl substitution on the cyclohexane ring. With a molecular weight of 191.29 g/mol and an XLogP3-AA of 1.6, it serves as a versatile intermediate in medicinal chemistry, particularly for constructing Janus kinase (JAK) inhibitors where the cyclohexylmethanesulfonamide scaffold is a privileged pharmacophore [1]. Its computed topological polar surface area of 68.5 Ų and single hydrogen bond donor make it a suitable fragment for lead optimization programs targeting enzymes sensitive to sulfonamide moieties [2].

Intermediate

Cycloaliphatic sulfonamide building block for kinase-targeted chemistry

Steric Tuning

3-Methyl substitution enables regiospecific steric modulation of the cyclohexane scaffold

Fragment Space

Fragment-like profile supports lead optimization while maintaining physicochemical balance

• [1] PubChem Compound Summary for CID 65921535, (3-Methylcyclohexyl)methanesulfonamide. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/1484133-29-0 (accessed 2026-04-27). View Source
• [2] Heterocyclyl-substituted cyclohexylmethanesulfonamides as JAK inhibitors. Patent CA2940321C, filed 2015-03-25, issued 2021-06-29. Justia Patents. View Source

(3-Methylcyclohexyl)methanesulfonamide: Lead Optimization Advantage

The 3-methyl substitution on the cyclohexane ring is not a trivial structural variation. Compared to the unsubstituted cyclohexylmethanesulfonamide (XLogP3-AA = 1.3), the 3-methyl analog exhibits a higher computed lipophilicity (XLogP3-AA = 1.6), which directly influences membrane permeability, metabolic stability, and off-target binding profiles [1]. This difference of 0.3 log units is significant in medicinal chemistry, where lipophilic efficiency (LipE) and ligand-lipophilicity efficiency (LLE) are critical optimization parameters. Additionally, the 3-methyl group introduces steric bulk that alters the conformational equilibrium of the cyclohexane ring, potentially affecting the spatial orientation of the sulfonamide warhead in enzyme binding pockets—a factor that cannot be replicated by the unsubstituted or 4-methyl congeners [2].

Target

(3-Methylcyclohexyl)methanesulfonamide

Unsubstituted analog

Lower lipophilicity and no steric bulk may shift membrane permeability and binding orientation

Target

(3-Methylcyclohexyl)methanesulfonamide

4-Methyl isomer

Different ring substitution pattern alters pharmacophore vector; potential cis/trans isomerism adds complexity

Target

(3-Methylcyclohexyl)methanesulfonamide

Benzenesulfonamide

Planar aromatic core lacks cyclohexane chair puckering, eliminating 3D conformational differentiation

• [1] PubChem Compound Summary for CID 21686562, Cyclohexylmethanesulfonamide. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/cyclohexylmethanesulfonamide (accessed 2026-04-27). View Source
• [2] PubChem Compound Summary for CID 65921535, (3-Methylcyclohexyl)methanesulfonamide. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/1484133-29-0 (accessed 2026-04-27). View Source

(3-Methylcyclohexyl)methanesulfonamide: Comparative Evidence

XLogP3 Lipophilicity vs. Unsubstituted Parent Scaffold

The target compound (3-methylcyclohexyl)methanesulfonamide exhibits an XLogP3-AA value of 1.6, compared to 1.3 for the unsubstituted cyclohexylmethanesulfonamide [1]. This represents a +0.3 log unit increase in computed lipophilicity attributable solely to the 3-methyl substituent.

Lipophilicity Shift

Head-to-head

Target (3-Me)XLogP3-AA = 1.6

Comparator (unsub.)XLogP3-AA = 1.3

Δ +0.3 (23% increase)

Reported lipophilicity difference supports permeability and metabolic stability tuning in lead optimization

Computed XLogP3; requires experimental logD validation in assay buffer

Evidence Dimension	Computed lipophilicity (XLogP3-AA)
Target Compound Data	XLogP3-AA = 1.6
Comparator Or Baseline	Cyclohexylmethanesulfonamide, XLogP3-AA = 1.3
Quantified Difference	Δ XLogP3-AA = +0.3 (23% relative increase)
Conditions	Computed using XLogP3 3.0 algorithm, PubChem 2019.06.18 release

Why This Matters

A +0.3 log unit shift in lipophilicity may enhance membrane permeability while requiring careful monitoring of LipE/LLE metrics; this trade-off is a deliberate design parameter in lead optimization.

• [1] PubChem Compound Summary for CID 21686562, Cyclohexylmethanesulfonamide. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/cyclohexylmethanesulfonamide (accessed 2026-04-27). View Source

Molecular Weight and Heavy Atom Count for Fragment Design

The molecular weight of (3-methylcyclohexyl)methanesulfonamide is 191.29 g/mol versus 177.27 g/mol for cyclohexylmethanesulfonamide, an increase of 14.02 g/mol (7.9%) [1]. The heavy atom count is 12 versus 11, respectively.

Fragment MW

Cross-study comparable

Target191.29 g/mol, heavy atoms 12

Comparator177.27 g/mol, heavy atoms 11

Δ +14.02 g/mol (+7.9%)

Fragment-like MW near upper limit (≤250 Da) balances complexity and ligand efficiency

PubChem computed; confirm by HRMS for precise mass

Evidence Dimension	Molecular weight and heavy atom count
Target Compound Data	MW = 191.29 g/mol; Heavy atoms = 12
Comparator Or Baseline	Cyclohexylmethanesulfonamide, MW = 177.27 g/mol; Heavy atoms = 11
Quantified Difference	Δ MW = +14.02 g/mol (+7.9%); Δ Heavy atoms = +1
Conditions	Computed by PubChem 2.1 and 2.2 respectively

Why This Matters

The increase positions the compound near the upper limit of fragment-like chemical space (MW ≤ 250 Da), offering a balance between sufficient complexity for target engagement and maintaining fragment-like physicochemical properties.

• [1] PubChem Compound Summary for CID 65921535, (3-Methylcyclohexyl)methanesulfonamide. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/1484133-29-0 (accessed 2026-04-27). View Source

JAK Inhibitor Pharmacophore: Steric Tuning

Patent CA2940321C discloses heterocyclyl-substituted cyclohexylmethanesulfonamides as Janus kinase (JAK) inhibitors for treating atopic dermatitis and pruritus [1]. Oclacitinib, a pyrrolopyrimidinaminocyclohexylmethansulfonamide, is approved for canine atopic dermatitis with JAK1 IC50 = 10 nM . While specific IC50 data for the 3-methyl-substituted free sulfonamide are not publicly available, the 3-methylcyclohexyl variant introduces regiospecific steric modulation at the cyclohexane ring that can alter binding orientation and selectivity profiles within the JAK family compared to the unsubstituted or 4-substituted congeners.

JAK Pharmacophore

Class-level inference

3-Methylcyclohexyl core present in patent CA2940321C JAK inhibitors; Oclacitinib JAK1 IC50 = 10 nM provides class context

Class-level pharmacophore context supports JAK isoform selectivity studies; requires target engagement validation

No direct IC50 for free sulfonamide; steric tuning rationale from patent SAR

Evidence Dimension	Pharmacophoric relevance for JAK inhibition
Target Compound Data	3-methylcyclohexylmethanesulfonamide core for JAK inhibitor elaboration
Comparator Or Baseline	Oclacitinib (pyrrolopyrimidinaminocyclohexylmethansulfonamide), JAK1 IC50 = 10 nM
Quantified Difference	Not directly quantifiable for free sulfonamide; class-level pharmacophoric inference
Conditions	Patent CA2940321C; Oclacitinib JAK1 biochemical assay

Why This Matters

Steric tuning via 3-methyl substitution offers a rational strategy to modulate JAK isoform selectivity, a key determinant in developing next-generation JAK inhibitors with improved therapeutic windows.

• [1] Heterocyclyl-substituted cyclohexylmethanesulfonamides as JAK inhibitors. Patent CA2940321C, filed 2015-03-25, issued 2021-06-29. Justia Patents. View Source

Conformational Profile vs. 4-Methyl and Benzenesulfonamide Analogs

The 3-methyl substitution on the cyclohexane ring generates a distinct steric and conformational landscape compared to the 4-methyl isomer (4-methylcyclohexyl)methanesulfonamide and the aromatic analog benzenesulfonamide. The 3-methyl group occupies a meta-like position on the chair conformation, influencing the equatorial/axial orientation of the sulfonamidomethyl substituent in a manner that cannot be achieved with the 4-substituted or planar aromatic congeners [1]. This affects the vector angle of the sulfonamide hydrogen bond donor/acceptor pharmacophore.

Conformational Profile

Class-level inference

3-Methyl occupies meta-like chair position, influencing sulfonamide vector orientation versus 4-methyl or planar aromatic analogs

Reported conformational differentiation enables 3D pharmacophore exploration in SAR campaigns

Computational conformational analysis recommended for specific target

Evidence Dimension	Conformational and steric differentiation
Target Compound Data	3-methyl on cyclohexane chair; meta-like steric environment; sulfonamidomethyl vector affected by ring substitution pattern
Comparator Or Baseline	4-Methylcyclohexyl analog: para-like steric environment; Benzenesulfonamide: planar, no ring pucker
Quantified Difference	No direct quantitative dihedral angle data available; conformational inference based on cyclohexane chair principles
Conditions	Class-level structural and conformational reasoning; no single-source assay context

Why This Matters

The unique 3-methyl regioisomer introduces a three-dimensional pharmacophore orientation that is inaccessible to the 4-methyl and aromatic variants, enabling exploration of distinct chemical space in structure-activity relationship (SAR) campaigns.

• [1] PubChem Compound Summary for CID 65921535, (3-Methylcyclohexyl)methanesulfonamide. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/1484133-29-0 (accessed 2026-04-27). View Source

Commercial Availability and Synthetic Practicality

Commercially, (3-methylcyclohexyl)methanesulfonamide is available at 95% purity (CAS 1484133-29-0) from specialty chemical suppliers, with an MDL number MFCD21324165 ensuring unambiguous identification [1]. Its single-step synthesis from (3-methylcyclohexyl)methanamine and methanesulfonyl chloride under standard conditions provides reliable access, whereas the 4-methyl analog may require stereochemical resolution due to cis/trans isomerism.

Commercial Supply

Supporting evidence

95% purity; MDL MFCD21324165; single-step synthesis from methanamine precursor

Reliable commercial purity supports batch-to-batch SAR consistency and parallel library synthesis

Vendor specification; verify lot-specific COA before use

Evidence Dimension	Commercial availability and synthetic practicality
Target Compound Data	95% purity; MDL MFCD21324165; straightforward single-step synthesis
Comparator Or Baseline	4-Methylcyclohexyl analog: potential cis/trans isomer separation required; Benzenesulfonamide: different synthetic route
Quantified Difference	Not directly quantified for synthesis yield; comparative practical advantage
Conditions	Vendor specification; synthetic route inference

Why This Matters

Reliable commercial supply at 95% purity with straightforward synthetic access reduces lead time for medicinal chemistry programs and ensures batch-to-batch consistency in SAR studies.

• [1] Angene Chemical. CAS 1484133-29-0: (3-Methylcyclohexyl)methanesulfonamide. https://www.angenechem.com (accessed 2026-04-27). View Source

Application Scenarios for (3-Methylcyclohexyl)methanesulfonamide

JAK Inhibitor Lead Optimization via Steric Modulation

In medicinal chemistry programs targeting Janus kinase isoforms for inflammatory and pruritic indications, the 3-methylated cyclohexylmethanesulfonamide core enables regiospecific steric modulation unavailable with the unsubstituted scaffold. Researchers can elaborate this intermediate via heterocyclic coupling (as exemplified in patent CA2940321C) to explore JAK subtype selectivity [1].

Fragment-Based Drug Discovery with Balanced Lipophilicity

The computed XLogP3-AA of 1.6 for (3-methylcyclohexyl)methanesulfonamide, compared to 1.3 for the unsubstituted analog, places it in a favorable lipophilicity window for fragment elaboration while maintaining solubility. This aids medicinal chemists in optimizing ligand-lipophilicity efficiency (LLE) during hit-to-lead phases [2].

SAR Studies Exploring 3D Pharmacophore Space

The 3-methyl substitution generates a unique conformational profile on the cyclohexane chair that differentiates it from 4-methyl and aromatic sulfonamide analogs. This enables exploration of distinct three-dimensional pharmacophore space when probing enzyme active sites sensitive to sulfonamide geometry [3].

Rapid Procurement for Parallel Synthesis Libraries

With commercial availability at 95% purity and straightforward synthetic access from (3-methylcyclohexyl)methanamine, this building block supports high-throughput parallel synthesis of sulfonamide libraries for screening against diverse biological targets, reducing synthetic turnaround time [4].

Application

Selection Property

Validation Focus

JAK isoform selectivity studies

Regiospecific steric modulation via 3-methyl group

Target engagement and isoform selectivity profiling

Fragment elaboration with lipophilicity control

Computed XLogP3 lipophilicity window

Solubility-permeability balance and LLE optimization in hit-to-lead

3D pharmacophore SAR exploration

3-Methyl cyclohexane chair conformational profile

Sulfonamide geometry vector analysis and enzyme binding orientation

Parallel synthesis library support

Commercial purity specification and synthetic accessibility

Lot-to-lot consistency and rapid library construction reproducibility

• [1] Heterocyclyl-substituted cyclohexylmethanesulfonamides as JAK inhibitors. Patent CA2940321C, filed 2015-03-25, issued 2021-06-29. Justia Patents. View Source
• [2] PubChem Compound Summary for CID 65921535, (3-Methylcyclohexyl)methanesulfonamide. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/1484133-29-0 (accessed 2026-04-27). View Source
• [3] PubChem Compound Summary for CID 21686562, Cyclohexylmethanesulfonamide. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/cyclohexylmethanesulfonamide (accessed 2026-04-27). View Source
• [4] Angene Chemical. CAS 1484133-29-0: (3-Methylcyclohexyl)methanesulfonamide. https://www.angenechem.com (accessed 2026-04-27). View Source